Cas no 53257-36-6 (4-Bromo-5-(bromomethyl)-3-methylisoxazole)

4-Bromo-5-(bromomethyl)-3-methylisoxazole structure

53257-36-6 structure

Product Name:4-Bromo-5-(bromomethyl)-3-methylisoxazole

CAS No:53257-36-6

MF:C₅H₅Br₂NO

MW:254.907299757004

CID:1093058

PubChem ID:13228134

Update Time:2025-04-20

4-Bromo-5-(bromomethyl)-3-methylisoxazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-5-(bromomethyl)-3-methylisoxazole
- 4-bromo-5-(bromomethyl)-3-methyl-1,2-oxazole
- EN300-7205302
- AKOS022187745
- 53257-36-6
- Inchi： 1S/C5H5Br2NO/c1-3-5(7)4(2-6)9-8-3/h2H2,1H3
- InChI Key： LUMMMRKLFSUXJX-UHFFFAOYSA-N
- SMILES： BrC1C(C)=NOC=1CBr

Computed Properties

Exact Mass: 254.87174g/mol
Monoisotopic Mass: 252.87379g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 26Å²

4-Bromo-5-(bromomethyl)-3-methylisoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM190905-1g	4-bromo-5-(bromomethyl)-3-methylisoxazole	53257-36-6	95%	1g	$***	2023-05-30
Chemenu	CM190905-1g	4-bromo-5-(bromomethyl)-3-methylisoxazole	53257-36-6	95%	1g	$720	2021-08-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645493-1g	4-Bromo-5-(bromomethyl)-3-methylisoxazole	53257-36-6	98%	1g	￥8565.00	2024-05-10
Aaron	AR00IA79-50mg	4-Bromo-5-(bromomethyl)-3-methylisoxazole	53257-36-6	95%	50mg	$300.00	2023-12-15
Aaron	AR00IA79-100mg	4-Bromo-5-(bromomethyl)-3-methylisoxazole	53257-36-6	95%	100mg	$435.00	2023-12-15
Aaron	AR00IA79-250mg	4-Bromo-5-(bromomethyl)-3-methylisoxazole	53257-36-6	95%	250mg	$610.00	2023-12-15
Aaron	AR00IA79-500mg	4-Bromo-5-(bromomethyl)-3-methylisoxazole	53257-36-6	95%	500mg	$944.00	2023-12-15
Aaron	AR00IA79-1g	4-Bromo-5-(bromomethyl)-3-methylisoxazole	53257-36-6	95%	1g	$1204.00	2023-12-15
Aaron	AR00IA79-2.5g	4-Bromo-5-(bromomethyl)-3-methylisoxazole	53257-36-6	95%	2.5g	$2335.00	2023-12-15
Aaron	AR00IA79-5g	4-Bromo-5-(bromomethyl)-3-methylisoxazole	53257-36-6	95%	5g	$3442.00	2023-12-15

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

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